1-(2-chloro-6-fluorobenzyl)-4-[2-(1-pyrrolidinylcarbonyl)phenoxy]piperidine

• IUPAC Name: [2-[1-[(2-chloro-6-fluorophenyl)methyl]piperidin-4-yl]oxyphenyl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C23H26ClFN2O2/c24-20-7-5-8-21(25)19(20)16-26-14-10-17(11-15-26)29-22-9-2-1-6-18(22)23(28)27-12-3-4-13-27/h1-2,5-9,17H,3-4,10-16H2
• InChI Key: XGGOZIVSPHDFPF-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2=CC=CC=C2OC3CCN(CC3)CC4=C(C=CC=C4Cl)F
• Molecular Formula: C23H26ClFN2O2
• Molecular Weight: 416.9 g/mol

Description

1-(2-chloro-6-fluorobenzyl)-4-[2-(1-pyrrolidinylcarbonyl)phenoxy]piperidine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound is known for its unique chemical structure and properties that make it a valuable tool in scientific studies.

Mechanism of Action

The mechanism of action of 1-(2-chloro-6-fluorobenzyl)-4-[2-(1-pyrrolidinylcarbonyl)phenoxy]piperidine involves its interaction with specific receptors in the brain. This compound binds to the dopamine D2 receptor, which is involved in the regulation of mood, behavior, and cognition. By binding to this receptor, 1-(2-chloro-6-fluorobenzyl)-4-[2-(1-pyrrolidinylcarbonyl)phenoxy]piperidine modulates the release of dopamine, a neurotransmitter that plays a crucial role in the brain's reward system.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-(2-chloro-6-fluorobenzyl)-4-[2-(1-pyrrolidinylcarbonyl)phenoxy]piperidine are complex and varied. This compound has been shown to modulate the release of dopamine, which can have both positive and negative effects on the brain and body. In addition, it has been shown to affect other neurotransmitters such as serotonin and norepinephrine, which are involved in the regulation of mood and behavior.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(2-chloro-6-fluorobenzyl)-4-[2-(1-pyrrolidinylcarbonyl)phenoxy]piperidine in lab experiments are numerous. This compound has a unique chemical structure that allows it to interact with specific receptors in the brain, making it a valuable tool in neuroscience research. It is also relatively easy to synthesize and has a high yield, making it a cost-effective option for researchers. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for specialized equipment to handle it safely.

Future Directions

There are several future directions for the research on 1-(2-chloro-6-fluorobenzyl)-4-[2-(1-pyrrolidinylcarbonyl)phenoxy]piperidine. One area of research is the development of new drugs based on this compound for the treatment of various diseases. Another area of research is the study of the central nervous system and its functions, particularly the dopamine D2 receptor and its role in the brain's reward system. Additionally, researchers may explore the potential use of this compound in the development of new imaging techniques for the brain.

Synthesis Methods

The synthesis of 1-(2-chloro-6-fluorobenzyl)-4-[2-(1-pyrrolidinylcarbonyl)phenoxy]piperidine involves several steps. The initial step involves the reaction of 2-chloro-6-fluorobenzyl chloride with 2-(1-pyrrolidinylcarbonyl)phenol in the presence of a base catalyst. The resulting intermediate product is then reacted with piperidine to obtain the final product. The synthesis method of this compound has been optimized to ensure high yield and purity.

Scientific Research Applications

1-(2-chloro-6-fluorobenzyl)-4-[2-(1-pyrrolidinylcarbonyl)phenoxy]piperidine has several scientific research applications. This compound has been used in the development of new drugs for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. It has also been used in the study of the central nervous system and its functions. The unique chemical structure of this compound allows it to interact with specific receptors in the brain, making it a valuable tool in neuroscience research.